Cas no 92576-30-2 (1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester
• CAS No: 92576-30-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 753125
• PubChem ID: 15710446
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester
• methyl 5-methoxy-2-phenylpyrazole-3-carboxylate
• 92576-30-2
• DTXSID70577193
• Methyl 3-methoxy-1-phenyl-1H-pyrazole-5-carboxylate
• SCHEMBL20028706

• Inchi： 1S/C12H12N2O3/c1-16-11-8-10(12(15)17-2)14(13-11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： VHCGPFOCABZQDR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.4Ų